Cas no 821782-21-2 (Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-)
821782-21-2 structure
Product Name:Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-
CAS No:821782-21-2
MF:C17H22BrNS
MW:352.332282543182
CID:697010
PubChem ID:71419860
Update Time:2025-04-19
Pyridine, 5-bromo-2-(5-octyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-
- 5-bromo-2-(5-octylthiophen-2-yl)pyridine
- DTXSID60839075
- 821782-21-2
-
- Inchi: 1S/C17H22BrNS/c1-2-3-4-5-6-7-8-15-10-12-17(20-15)16-11-9-14(18)13-19-16/h9-13H,2-8H2,1H3
- InChI Key: MZKPJXGWJLTVIC-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C1=CC=C(CCCCCCCC)S1
Computed Properties
- Exact Mass: 351.06563g/mol
- Monoisotopic Mass: 351.06563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 41.1Ų
Pyridine, 5-bromo-2-(5-octyl-2-thienyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
821782-21-2 (Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-) Related Products
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